Cas no 2034313-04-5 (tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate)

tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate
- F6574-1880
- AKOS032464420
- 2034313-04-5
- tert-butyl 4-(2-oxo-2-(((3-(thiophen-2-yl)pyrazin-2-yl)methyl)amino)ethyl)piperidine-1-carboxylate
- tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate
- CHEMBL4952917
- tert-butyl 4-[2-oxo-2-[(3-thiophen-2-ylpyrazin-2-yl)methylamino]ethyl]piperidine-1-carboxylate
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- Inchi: 1S/C21H28N4O3S/c1-21(2,3)28-20(27)25-10-6-15(7-11-25)13-18(26)24-14-16-19(23-9-8-22-16)17-5-4-12-29-17/h4-5,8-9,12,15H,6-7,10-11,13-14H2,1-3H3,(H,24,26)
- InChI Key: QZXLBNGECHCLSV-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C(CNC(CC2CCN(C(=O)OC(C)(C)C)CC2)=O)=NC=CN=1
Computed Properties
- Exact Mass: 416.18821194g/mol
- Monoisotopic Mass: 416.18821194g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 113Ų
tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6574-1880-15mg |
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate |
2034313-04-5 | 15mg |
$89.0 | 2023-09-07 | ||
Life Chemicals | F6574-1880-25mg |
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate |
2034313-04-5 | 25mg |
$109.0 | 2023-09-07 | ||
Life Chemicals | F6574-1880-50mg |
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate |
2034313-04-5 | 50mg |
$160.0 | 2023-09-07 | ||
Life Chemicals | F6574-1880-2μmol |
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate |
2034313-04-5 | 2μmol |
$57.0 | 2023-09-07 | ||
Life Chemicals | F6574-1880-10mg |
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate |
2034313-04-5 | 10mg |
$79.0 | 2023-09-07 | ||
Life Chemicals | F6574-1880-20μmol |
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate |
2034313-04-5 | 20μmol |
$79.0 | 2023-09-07 | ||
Life Chemicals | F6574-1880-20mg |
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate |
2034313-04-5 | 20mg |
$99.0 | 2023-09-07 | ||
Life Chemicals | F6574-1880-3mg |
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate |
2034313-04-5 | 3mg |
$63.0 | 2023-09-07 | ||
Life Chemicals | F6574-1880-40mg |
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate |
2034313-04-5 | 40mg |
$140.0 | 2023-09-07 | ||
Life Chemicals | F6574-1880-4mg |
tert-butyl 4-[({[3-(thiophen-2-yl)pyrazin-2-yl]methyl}carbamoyl)methyl]piperidine-1-carboxylate |
2034313-04-5 | 4mg |
$66.0 | 2023-09-07 |
tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate Related Literature
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
Additional information on tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate
Comprehensive Overview of tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate (CAS No. 2034313-04-5)
The compound tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate (CAS No. 2034313-04-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a thiophene ring and a pyrazine core, this compound is often explored for its potential applications in pharmaceutical research and biochemical studies. Researchers are particularly interested in its role as a building block for designing novel therapeutics, especially in the context of kinase inhibitors and central nervous system (CNS) targeting agents.
One of the key reasons for the growing interest in tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate is its versatility in structure-activity relationship (SAR) studies. The presence of both a piperidine and a carbamate moiety allows for fine-tuning of its pharmacological properties. Recent trends in drug development highlight the importance of such multifunctional scaffolds, particularly in addressing drug resistance and improving bioavailability. This aligns with current user searches on topics like "how to enhance drug solubility" and "SAR optimization techniques," making this compound a relevant subject for discussion.
From a synthetic perspective, CAS No. 2034313-04-5 exemplifies the convergence of heterocyclic chemistry and peptide mimetics. The thiophen-2-yl group contributes to its aromatic character, while the pyrazine ring offers opportunities for hydrogen bonding interactions. These features are critical in modern computational chemistry and molecular docking studies, which are frequently searched by users interested in "AI-driven drug design" and "virtual screening methodologies." The compound’s tert-butyloxycarbonyl (Boc) protecting group further enhances its utility in solid-phase peptide synthesis (SPPS), a technique widely used in bioconjugation and proteomics.
In the context of green chemistry, tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate has also been evaluated for its potential in sustainable synthesis. With increasing user queries about "eco-friendly chemical processes" and "reducing organic waste," researchers are exploring catalytic methods to optimize its production. The compound’s stability under mild conditions makes it a candidate for flow chemistry applications, another hot topic in process chemistry circles.
Furthermore, the carbamoyl linkage in this molecule is of particular interest in prodrug design, a field that has seen a surge in searches related to "targeted drug delivery" and "enzyme-activated therapeutics." The ability to modulate the release of active metabolites through hydrolytic cleavage positions this compound as a valuable tool in precision medicine. Its compatibility with biocompatible polymers also opens doors for nanomedicine applications, aligning with trending searches on "nanoparticle drug carriers."
In summary, tert-butyl 4-({3-(thiophen-2-yl)pyrazin-2-ylmethyl}carbamoyl)methylpiperidine-1-carboxylate (CAS No. 2034313-04-5) represents a multifaceted compound with broad implications in drug discovery, materials science, and sustainable chemistry. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like fragment-based drug design and chemoinformatics. As the scientific community continues to explore its potential, this compound remains a key player in addressing some of the most pressing challenges in modern pharmaceutical innovation.
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